Cas no 2770486-37-6 (2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid
• CAS No: 2770486-37-6
• MF: C₁₅H₁₅N₃O₆
• MW: 333.296103715897
• CID: 5856962
• PubChem ID: 165994064
• Update Time: 2025-05-23

2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid
• 2770486-37-6
• EN300-37397411
• 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid

• Inchi： 1S/C15H15N3O6/c19-12-10(7-16-14(22)18-12)6-11(13(20)21)17-15(23)24-8-9-4-2-1-3-5-9/h1-5,7,11H,6,8H2,(H,17,23)(H,20,21)(H2,16,18,19,22)
• InChI Key： HHFGRZGLLRPNFT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=CNC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 333.09608521g/mol
• Monoisotopic Mass: 333.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 134Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid (CAS No. 2770486-37-6)

2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid, identified by its CAS number 2770486-37-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a benzyloxycarbonyl (Boc) protected amino group and a pyrimidine ring system. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

The Boc-amino group in this compound is particularly noteworthy, as it serves as a protective group for the amino functionality. This protection is crucial in multi-step synthetic pathways, where the amino group needs to be selectively activated or deprotected at different stages of the synthesis. The benzyloxycarbonyl group is known for its stability under a variety of reaction conditions while maintaining the reactivity of the underlying amino acid residue. This makes 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid an excellent building block for peptidomimetic and protein kinase inhibitors.

The pyrimidine ring system, specifically the 2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl moiety, is another key feature of this compound. Pyrimidine derivatives are well-documented for their biological activity and have been extensively studied in the development of drugs targeting various diseases. The dioxo substitution pattern introduces additional electronic complexity to the molecule, influencing its interactions with biological targets. This structural feature has been leveraged in the design of molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein kinases. Protein kinases play a pivotal role in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. The compound 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid has been explored as a potential lead compound in this context. Its unique structural motifs suggest that it may interact with specific pockets on protein kinase enzymes, modulating their activity and potentially leading to therapeutic effects.

One of the most compelling aspects of this compound is its versatility as a synthetic intermediate. The combination of the Boc-amino group and the pyrimidine scaffold allows for further derivatization into a wide array of pharmacophores. Researchers have utilized this compound to synthesize novel analogs with tailored properties for specific biological applications. For instance, modifications to the pyrimidine ring have been shown to enhance binding affinity to target proteins, while alterations to the side chain can influence metabolic stability and pharmacokinetic profiles.

The development of 2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoic acid also reflects broader trends in drug discovery methodologies. There is an increasing emphasis on computational chemistry and high-throughput screening techniques to accelerate the identification of lead compounds. These approaches have enabled researchers to rapidly evaluate large libraries of compounds for their potential biological activity. The compound's structural features make it an attractive candidate for virtual screening campaigns aimed at identifying novel kinase inhibitors.

Furthermore, advances in synthetic methodologies have made it possible to produce complex molecules like 2770486-37-6 with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate frameworks of these compounds. These methodological improvements have not only facilitated the synthesis of this particular molecule but also paved the way for the development of other structurally complex bioactive agents.

The biological evaluation of 2770486-37-6 has revealed promising preliminary results. In vitro studies have demonstrated that derivatives based on this scaffold exhibit inhibitory activity against certain protein kinases. These findings are particularly exciting given the therapeutic potential of kinase inhibitors in treating cancers and other diseases. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

One area of active investigation is the exploration of structure-activity relationships (SAR) for this compound class. By systematically modifying various functional groups within the molecule, researchers aim to identify structural features that contribute most significantly to biological activity. This information can then be used to design next-generation compounds with improved efficacy and reduced side effects. The benzyloxy carbonyl group, for example, may be modified or replaced with alternative protecting groups to assess its impact on overall potency.

The pyrimidine core also offers numerous opportunities for structural diversification. Functionalization at different positions on the ring can lead to significant changes in electronic properties and binding interactions with biological targets. Researchers are exploring various substitution patterns to optimize affinity and selectivity profiles. These efforts are supported by computational modeling studies that predict how different modifications will affect molecular interactions.

In addition to its potential as a kinase inhibitor, 2770486-37-6 may find applications in other therapeutic areas as well. Pyrimidine derivatives have been implicated in processes such as DNA repair and cell cycle regulation, making them attractive candidates for drugs targeting these pathways.* Further exploration could uncover new therapeutic uses beyond their initial discovery as kinase inhibitors.*>*>*>*>*>*>*>*>*>*>*>*>*>*><*